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Compound of Interest

Compound Name: alpha-Hydroxyetizolam

Cat. No.: B1254964 Get Quote

In-Depth Technical Guide: α-Hydroxyetizolam
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of α-Hydroxyetizolam, the primary

active metabolite of the thienodiazepine, etizolam. This document details its chemical identity,

including its CAS number and molecular formula, and summarizes its physicochemical

properties. A thorough examination of its metabolic pathway and pharmacological activity is

presented, highlighting its mechanism of action as a positive allosteric modulator of the GABA-

A receptor. This guide also includes detailed experimental protocols for the analysis of α-

Hydroxyetizolam in biological matrices and outlines a general strategy for its chemical

synthesis. Visual diagrams are provided to illustrate key pathways and workflows, offering a

valuable resource for researchers and professionals in the fields of pharmacology, toxicology,

and drug development.

Chemical and Physical Properties
α-Hydroxyetizolam is a pharmacologically active metabolite of etizolam.[1] Key identification

and physicochemical data are summarized in the table below for easy reference.
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Property Value Source

CAS Number 64546-10-7 [2]

Molecular Formula C₁₇H₁₅ClN₄OS [2]

IUPAC Name

1-[7-(2-chlorophenyl)-13-

methyl-3-thia-1,8,11,12-

tetrazatricyclo[8.3.0.0²,⁶]trideca

-2(6),4,7,10,12-pentaen-4-

yl]ethanol

[3]

Molecular Weight 358.8 g/mol [3]

Appearance
White crystalline powder (in

pure form)
[4]

Biological Half-Life Approximately 8.2 hours [1][5]

Pharmacology and Mechanism of Action
Similar to its parent compound, etizolam, α-hydroxyetizolam acts as a positive allosteric

modulator at the benzodiazepine site of the γ-aminobutyric acid type A (GABA-A) receptor.[4]

This interaction enhances the effect of the inhibitory neurotransmitter GABA, leading to

increased frequency of chloride channel opening and subsequent hyperpolarization of the

neuron. This neuronal inhibition manifests as anxiolytic, sedative-hypnotic, anticonvulsant, and

muscle relaxant effects. The pharmacological activity of α-hydroxyetizolam is comparable to

that of etizolam, and its longer half-life suggests a significant contribution to the overall clinical

effects of etizolam administration.[6][7]

Signaling Pathway of α-Hydroxyetizolam at the GABA-A
Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

2. digitalcommons.bucknell.edu [digitalcommons.bucknell.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1254964?utm_src=pdf-body-img
https://www.benchchem.com/product/b1254964?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2913441/
https://digitalcommons.bucknell.edu/cgi/viewcontent.cgi?article=1169&context=masters_theses
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Alpha-Hydroxyetizolam | C17H15ClN4OS | CID 15135972 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. US3340253A - Preparation of certain benzodiazepine compounds - Google Patents
[patents.google.com]

5. mdpi.com [mdpi.com]

6. US4244869A - Benzodiazepine derivatives and process of making them - Google Patents
[patents.google.com]

7. Etizolam | C17H15ClN4S | CID 3307 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [alpha-Hydroxyetizolam CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254964#alpha-hydroxyetizolam-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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